Cas no 4018-65-9 (3-Chlorocatechol)
3-Chlorocatechol structure
Product Name:3-Chlorocatechol
CAS No:4018-65-9
MF:C6H5ClO2
MW:144.55570101738
MDL:MFCD00143111
CID:925451
PubChem ID:19928
Update Time:2025-04-19
3-Chlorocatechol Chemical and Physical Properties
Names and Identifiers
-
- 3-Chlorobenzene-1,2-diol
- 3-Chlorocatechol
- 1-Chloro-2,3-dihydroxybenzene
- 3-Chloro-1,2-dihydroxybenzene
- 3-Chloro-1,2-benzenediol
- 3-Chloropyrocatechol
- 1,2-Benzenediol, 3-chloro-
- C6H5ClO2
- 1,2-Benzenediol,chloro-
- GQKDZDYQXPOXEM-UHFFFAOYSA-N
- 0Z3E1G971E
- AK111103
- chloropyrocatechol
- CHLOROCATECHOL
- PubChem18911
- 2-Hydroxy-3-chlorophenol
- 2,3-Dihydroxychlorobenzene
- 3-Chloro-benzene-1,2-diol
- 3-Chloro-1,2-benzenediol #
- 1,2-Dihydroxy-3-chlorobenzene
- EOS437
- D
- 3CE
- C05618
- DS-5098
- EN300-255943
- Q27103278
- Z1255356375
- UNII-0Z3E1G971E
- DB-023831
- SCHEMBL71077
- AKOS016009650
- CHEBI:27715
- DS-008212
- I10220
- 3-Chlorobenzene-1 pound not2-diol
- MFCD00143111
- DTXSID80193181
- SY055346
- 4018-65-9
- A21614
- CS-0157216
- NS00133580
-
- MDL： MFCD00143111
- Inchi： 1S/C6H5ClO2/c7-4-2-1-3-5(8)6(4)9/h1-3,8-9H
- InChI Key： GQKDZDYQXPOXEM-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1O)O
Computed Properties
- Exact Mass: 143.99800
- Monoisotopic Mass: 143.9978071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 10
- XLogP3: 1.9
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 1.471
- Melting Point: 47.0 to 51.0 deg-C
- Boiling Point: 138°C/20mmHg(lit.)
- Flash Point: 97 ºC
- Refractive Index: 1.4620 (estimate)
- PSA: 40.46000
- LogP: 1.75120
3-Chlorocatechol Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazard Category Code： 23/24/25-36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R23/24/25; R36/37/38
3-Chlorocatechol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014002871-250mg |
2,3-Dihydroxychlorobenzene |
4018-65-9 | 97% | 250mg |
$489.60 | 2023-09-02 | |
| Alichem | A014002871-500mg |
2,3-Dihydroxychlorobenzene |
4018-65-9 | 97% | 500mg |
$790.55 | 2023-09-02 | |
| Alichem | A014002871-1g |
2,3-Dihydroxychlorobenzene |
4018-65-9 | 97% | 1g |
$1490.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JO051-50mg |
3-Chlorocatechol |
4018-65-9 | 95+% | 50mg |
118.0CNY | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JO051-200mg |
3-Chlorocatechol |
4018-65-9 | 95+% | 200mg |
268.0CNY | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JO051-5g |
3-Chlorocatechol |
4018-65-9 | 95+% | 5g |
3143.0CNY | 2021-08-06 | |
| Fluorochem | 119000-250mg |
3-Chlorocatechol |
4018-65-9 | 95% | 250mg |
￡107.00 | 2022-02-28 | |
| Fluorochem | 119000-1g |
3-Chlorocatechol |
4018-65-9 | 95% | 1g |
￡191.00 | 2022-02-28 | |
| Fluorochem | 119000-5g |
3-Chlorocatechol |
4018-65-9 | 95% | 5g |
￡802.00 | 2022-02-28 | |
| TRC | C373575-5mg |
3-Chlorocatechol |
4018-65-9 | 5mg |
$ 63.00 | 2023-09-08 |
3-Chlorocatechol Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4018-65-9 (3-Chlorocatechol) Related Products
- 25167-84-4(1,2-Benzenediol,trichloro-)
- 150097-88-4(Phenoxy,4-chloro-2,3-dihydroxy-)
- 32139-72-3(3,4,6-Trichlorocatechol)
- 848169-92-6(Phenol, 2,3-dichloro-,hydrate (1:1))
- 56961-20-7(3,4,5-Trichlorocatechol)
- 25167-81-1(Phenol, dichloro-)
- 1198-55-6(Tetrachlorocatechol)
- 13673-92-2(3,5-dichlorobenzene-1,2-diol)
- 119290-91-4(5-chlorobenzene-1,2,4-triol)
- 25167-85-5(1,2-Benzenediol,dichloro- (9CI))
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